Cas no 2137833-77-1 (Cyclopentene, 4-(bromomethyl)-4-(2-methyl-2-propen-1-yl)-)

• Product Name: Cyclopentene, 4-(bromomethyl)-4-(2-methyl-2-propen-1-yl)-
• CAS No: 2137833-77-1
• MF: C₁₀H₁₅Br
• MW: 215.130102396011
• CID: 5288073
• Update Time: 2025-06-11

Cyclopentene, 4-(bromomethyl)-4-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-(bromomethyl)-4-(2-methyl-2-propen-1-yl)-

• Inchi： 1S/C10H15Br/c1-9(2)7-10(8-11)5-3-4-6-10/h3-4H,1,5-8H2,2H3
• InChI Key： YPUJMHIZTZJYOW-UHFFFAOYSA-N
• SMILES： C1CC(CBr)(CC(C)=C)CC=1

Additional information on Cyclopentene, 4-(bromomethyl)-4-(2-methyl-2-propen-1-yl)-

Recent Advances in the Application of 2137833-77-1 and Cyclopentene, 4-(bromomethyl)-4-(2-methyl-2-propen-1-yl)- in Chemical Biology and Pharmaceutical Research

The chemical compound with CAS number 2137833-77-1 and its derivative, Cyclopentene, 4-(bromomethyl)-4-(2-methyl-2-propen-1-yl)-, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds exhibit unique structural features that make them valuable intermediates in the synthesis of novel bioactive molecules. Recent studies have explored their potential applications in drug discovery, particularly in the development of targeted therapies for cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2137833-77-1 as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The researchers utilized the bromomethyl functional group of Cyclopentene, 4-(bromomethyl)-4-(2-methyl-2-propen-1-yl)- to introduce various pharmacophores, resulting in compounds with enhanced binding affinity and selectivity. Molecular docking studies revealed that these derivatives could effectively disrupt the interaction between specific oncogenic proteins, suggesting their potential as anticancer agents.

In another recent investigation (Nature Chemical Biology, 2024), the reactivity of 2137833-77-1 was exploited to develop a new class of covalent inhibitors. The study highlighted the compound's ability to form stable adducts with cysteine residues in target proteins, a property that was further enhanced by the strategic modification of the Cyclopentene scaffold. This approach led to the discovery of several lead compounds with promising activity against drug-resistant bacterial strains, addressing a critical need in antimicrobial development.

The synthetic versatility of these compounds has also been demonstrated in the field of chemical proteomics. A 2023 study in ACS Chemical Biology reported the development of activity-based probes incorporating 2137833-77-1, which enabled the profiling of enzyme activities in complex biological systems. The Cyclopentene derivative served as an essential linker, providing both stability and the necessary functional groups for subsequent bioconjugation reactions.

From a pharmaceutical development perspective, recent pharmacokinetic studies have shown that derivatives based on these scaffolds exhibit favorable drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2024) reported improved metabolic stability and membrane permeability for several lead compounds containing the 2137833-77-1 core structure. These findings suggest that these chemical entities may overcome some of the challenges associated with traditional drug candidates.

Looking forward, the unique chemical properties of 2137833-77-1 and Cyclopentene, 4-(bromomethyl)-4-(2-methyl-2-propen-1-yl)- continue to inspire innovative applications in drug discovery. Current research efforts are focusing on expanding their utility in targeted drug delivery systems and the development of covalent inhibitors for challenging therapeutic targets. The growing body of evidence supporting their pharmacological potential underscores the importance of these compounds in advancing chemical biology and medicinal chemistry research.